Cas no 1015845-84-7 (5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1015845-84-7
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD08059861
• CID: 878552
• PubChem ID: 28063744
• Update Time: 2025-04-19

5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde
• 5-fluoro-2-(1H-pyrazol-1-yl)benzaldehyde(SALTDATA: FREE)
• 5-fluoro-2-pyrazol-1-ylbenzaldehyde
• CHEMBRDG-BB 4011979
• 5-FLUORO-2-PYRAZOL-1-YL-BENZALDEHYDE
• Benzaldehyde, 5-fluoro-2-(1H-pyrazol-1-yl)-
• SCHEMBL20212705
• MFCD08059861
• AKOS005264748
• EN300-1292121
• GS-5524
• 1015845-84-7
• F13836
• DA-18652
• 5-fluoro-2-(pyrazol-1-yl)benzaldehyde
• 5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde, AldrichCPR
• DTXSID90650851

• MDL： MFCD08059861
• Inchi： 1S/C10H7FN2O/c11-9-2-3-10(8(6-9)7-14)13-5-1-4-12-13/h1-7H
• InChI Key： CCXPRNAFNCMOAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)N1C=CC=N1

Computed Properties

• Exact Mass: 190.05400
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.82390

5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles